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Compound of Interest

Compound Name: Aminoindanol

Cat. No.: B8576300

The following guide provides essential safety and logistical information for the proper disposal
of aminoindanol, a chemical compound utilized by researchers, scientists, and drug
development professionals. Adherence to these procedural steps is critical for ensuring
laboratory safety and environmental compliance.

Aminoindanol is classified as a hazardous chemical, and its disposal is regulated.[1] It must
be handled through an approved waste disposal plant and should never be disposed of in the
regular trash or down the drain.[1][2][3][4]

Hazard Identification and Classification

Before handling, it is crucial to be aware of the hazards associated with aminoindanol. This
information is typically found in the Safety Data Sheet (SDS).
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Hazard Classification Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.

Acute Dermal Toxicity Category 4 Harmful in contact with skin.

Acute Inhalation Toxicity Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Irritation Category 2 Causes serious eye irritation.

Specific Target Organ Toxicity May cause respiratory
Category 3

(Single Exposure)

irritation.

(Source: 2012 OSHA Hazard
Communication Standard, as
cited in the Fisher Scientific
SDS[1])

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the safe disposal of aminoindanol

waste in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling aminoindanol waste, ensure you are wearing appropriate PPE to prevent

exposure.

» Gloves: Wear appropriate chemical-resistant gloves.[1]

o Eye Protection: Use tight-sealing safety goggles.[1]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[1]

o Respiratory Protection: For solid powder, use a dust mask or respirator (e.g., N95) to avoid

inhalation.

Step 2: Waste Segregation and Collection

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b8576300?utm_src=pdf-body
https://www.benchchem.com/product/b8576300?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32066&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8576300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper segregation is critical to prevent dangerous chemical reactions.

 Identify Waste Type: Determine if the waste is solid aminoindanol, a solution containing
aminoindanol, or a contaminated item (e.qg., filter paper, gloves).

e Solid Waste:

o Carefully sweep up solid aminoindanol, avoiding dust formation.[1][5]

o Place the solid waste into a designated, suitable container for disposal.[1]
e Liquid Waste:

o Collect all agueous and solvent-based solutions containing aminoindanol in a dedicated
hazardous waste container.

o Do not pour aminoindanol solutions down the drain.[2][4][5] Environmental regulations
prohibit the release of such chemicals into the sewer system.[3][5]

¢ Incompatible Materials: Store aminoindanol waste separately from acids, bases, strong
oxidizing agents, and halogenated agents to prevent hazardous reactions.[1][6]

Step 3: Container Management and Labeling

All hazardous waste must be stored in appropriate, clearly labeled containers.
e Select a Container:

o Use a container that is chemically compatible with aminoindanol.[3] The original product
container is often a suitable choice if it is in good condition.[6]

o Ensure the container is free from damage and has a secure, leak-proof cap.[3][6]
Containers should be kept closed except when adding waste.[6]

o Label the Container:

o Clearly label the container with the words "Hazardous Waste".[3]
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o List the full chemical name: "Aminoindanol”. Do not use abbreviations or chemical
formulas.[3]

o Indicate the approximate concentration and quantity of the waste.

o Include the date when waste was first added to the container (generation start date).[3]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the collected waste in a designated and properly managed area pending pickup.

o Designated Location: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA).[6]

e Secondary Containment: It is best practice to place the waste container within a secondary
containment system to prevent the spread of potential spills.[3]

o Storage Time: A partially filled container can remain in the SAA for up to one year. However,
once a container is full, it must be removed from the SAA within three days.[6]

Step 5: Final Disposal

The final disposal must be handled by trained professionals.

o Arrange for Pickup: Contact your institution's Environmental Health & Safety (EH&S)
department or a licensed hazardous waste disposal contractor to arrange for pickup.[6]

o Documentation: Follow all institutional procedures for waste handover, which may include
completing a waste manifest or log.

Disposal of Empty Containers

Containers that once held aminoindanol must also be treated as hazardous waste unless
properly decontaminated.

o Triple Rinsing: An empty container that held a hazardous waste should be triple-rinsed with a
suitable solvent (such as water or another solvent capable of removing the residue).[7]
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o Collect Rinsate: The rinsate from this process is considered hazardous waste and must be
collected and disposed of with the liquid aminoindanol waste.[7]

» Final Container Disposal: After triple-rinsing, deface or remove the original chemical label
and the container may then be disposed of as regular trash.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
aminoindanol waste streams.
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Caption: Workflow for the safe disposal of aminoindanol waste.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8576300?utm_src=pdf-body-img
https://www.benchchem.com/product/b8576300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8576300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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